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Compound of Interest

Compound Name: 1-Indanone, 2-diazo-

Cat. No.: B157840

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data (NMR, IR,
MS) and synthetic methodology for 2-diazo-1-indanone. Due to the limited availability of
published experimental data for this specific molecule, this guide presents a combination of
predicted data, analysis of closely related compounds, and established experimental protocols
for analogous structures. This information is intended to serve as a valuable resource for the
synthesis, characterization, and application of 2-diazo-1-indanone in research and
development.

Spectroscopic Data

A complete, experimentally verified dataset for 2-diazo-1-indanone is not readily available in
the public domain. The following tables summarize the expected spectroscopic characteristics
based on the analysis of similar compounds and spectral prediction tools.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Table 1: Predicted *H NMR Spectral Data for 2-Diazo-1-indanone in CDCls
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Chemical Shift (8)

Multiplicity Integration Assignment
ppm
7.80-7.30 m 4H Aromatic-H
3.40 S 2H CH2

Table 2: Predicted 13C NMR Spectral Data for 2-Diazo-1-indanone in CDCls

Chemical Shift (8) ppm Assighment
185.0 C=0

145.0 - 125.0 Aromatic-C
~70.0 C=Nz2

35.0 CH2

Note: Predicted chemical shifts are estimates and should be confirmed by experimental data.

Infrared (IR) Spectroscopy

Table 3: Expected IR Absorption Bands for 2-Diazo-1-indanone

Wavenumber (cm~?) Functional Group
~2100 N2 stretch (diazo group)
~1680 C=0 stretch (ketone)
3100 - 3000 Aromatic C-H stretch
1600, 1470 Aromatic C=C stretch

Mass Spectrometry (MS)

Table 4: Expected Mass Spectrometry Data for 2-Diazo-1-indanone
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miz lon

158.05 [M]* (Molecular lon)
130.05 [M - N2]*

102.05 [M-Nz-COJ*

Experimental Protocols

A detailed experimental protocol for the synthesis of 2-diazo-1-indanone is not explicitly
published. However, a general and reliable method for the synthesis of a-diazo ketones from
the corresponding ketone is the diazo transfer reaction.

Synthesis of 2-Diazo-1-indanone via Diazo Transfer

This procedure is adapted from standard methods for the synthesis of a-diazo ketones.
Materials:

¢ 1l-Indanone

Tosyl azide or other suitable diazo transfer reagent

A non-protic solvent (e.g., acetonitrile, dichloromethane)

A weak base (e.g., triethylamine, DBU)

Standard laboratory glassware and purification supplies (silica gel for chromatography)

Procedure:

e Dissolve 1-indanone in the chosen solvent in a round-bottom flask.

e Add the weak base to the solution and stir at room temperature.

» Slowly add the diazo transfer reagent to the reaction mixture. The reaction is typically
exothermic and may require cooling.
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Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, quench the reaction with water or a saturated aqueous solution of
ammonium chloride.

Extract the product with an organic solvent (e.g., ethyl acetate).

Dry the combined organic layers over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure.

Purify the crude product by column chromatography on silica gel to yield 2-diazo-1-indanone.

Spectroscopic Data Acquisition

NMR Spectroscopy:

1H and 13C NMR spectra would be recorded on a standard NMR spectrometer (e.g., 400 or
500 MHz).

The sample would be dissolved in a deuterated solvent, typically chloroform-d (CDCIs).

Chemical shifts are reported in parts per million (ppm) relative to tetramethylsilane (TMS) as
an internal standard.

IR Spectroscopy:
e The IR spectrum would be obtained using a Fourier-transform infrared (FTIR) spectrometer.

e The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or KBr) or as a KBr
pellet.

Mass Spectrometry:

o Mass spectra would be acquired using a mass spectrometer, typically with electron ionization
(El) or electrospray ionization (ESI).

e High-resolution mass spectrometry (HRMS) would be used to confirm the elemental
composition of the molecular ion.
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Visualizations

The following diagrams illustrate the key chemical transformation and the general workflow for
the characterization of 2-diazo-1-indanone.
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Synthesis of 2-Diazo-1-indanone.
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Spectroscopic Analysis Workflow
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Workflow for Spectroscopic Analysis.

 To cite this document: BenchChem. [Spectroscopic and Synthetic Profile of 2-Diazo-1-
indanone: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b157840#spectroscopic-data-nmr-ir-ms-for-2-diazo-1-
indanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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